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Compound of Interest

Compound Name: (R)-tropic acid

Cat. No.: B095787

Essential Safety and Handling Guide for (R)-
Tropic Acid

(R)-Tropic acid is a chiral laboratory reagent utilized in the synthesis of various pharmaceutical
compounds. Adherence to strict safety protocols is imperative to ensure the well-being of
laboratory personnel and to maintain a safe research environment. This guide provides
essential information on personal protective equipment, operational procedures, and disposal
plans for handling (R)-tropic acid.

Physical and Chemical Properties

A summary of the key physical and chemical properties of tropic acid is provided below. This
information is critical for safe handling and storage.
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Property Value Source
Molecular Formula CoH1003 [1112]
Molecular Weight 166.17 g/mol [1][2]
Appearance Off-white powder solid [31[4]
Odor Odorless [3114]
Melting Point 116-120 °C (241-248 °F) [1][3]
Stability Stabl.e. under normal BI415]
conditions.
Incompatibilities Strong oxidizing agents. [31141[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (R)-tropic acid to
minimize exposure and ensure personal safety.
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Equipment

Specifications

Rationale

Eye Protection

Chemical safety goggles or
eyeglasses with side
protection conforming to
OSHA's 29 CFR 1910.133 or
European Standard EN166.[6]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Appropriate protective gloves
(e.g., Nitrile rubber, >0.11 mm
thickness) tested according to
EN 374.[6][7]

Prevents skin contact and
potential irritation. Gloves must
be inspected before use and

disposed of properly after.[6]

Body Protection

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation is experienced.
Use a dust mask type N95
(US) for handling the powder.

[1]

Protects the respiratory tract
from inhalation of dust
particles, which may cause

irritation.

Operational Plan for Handling (R)-Tropic Acid

A systematic approach to handling (R)-tropic acid is crucial for safety and experimental

Success.

1. Preparation and Engineering Controls:

Keep the container tightly closed when not in use.

Ensure adequate ventilation in the handling area. Use a chemical fume hood if available.[4]

Have an emergency eyewash station and safety shower readily accessible.
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2. Handling Procedure:

» Avoid contact with eyes, skin, and clothing.

e Do not breathe in the dust.[4]

e Wash hands thoroughly after handling the substance.

e Remove and wash contaminated clothing before reuse.
3. Storage:

» Store in a dry, cool, and well-ventilated place.[4][7]

 Recommended storage temperature is 2—8 °C.[7]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in the event of exposure.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, also under the eyelids.[3]

Remove contact lenses if present and easy to
do.[8] Seek medical attention.[3][8]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes while removing all
contaminated clothing and shoes.[6][9] If skin

irritation persists, consult a physician.[3]

Move the exposed person to fresh air

immediately.[9] If breathing is difficult, give

Inhalation
oxygen. If not breathing, give artificial
respiration. Seek medical attention.[9]
Clean mouth with water and drink plenty of
water afterward.[3] Do not induce vomiting.[10]
Ingestion Never give anything by mouth to an

unconscious person.[6] Get medical attention if

symptoms occur.[3]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Cleanup:

disposal.[4]

Ensure adequate ventilation.[4]

Avoid dust formation.[6]

Wear appropriate personal protective equipment as outlined in the PPE section.[4]

Sweep up or absorb the material and place it into a suitable, clean, dry, closed container for

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB22040&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.fishersci.com/store/msds?partNumber=AAB22040&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.cdhfinechemical.com/images/product/msds/37_310505514_DL-TROPICACIDCASNO529-64-6MSDS.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAB22040&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAB22040&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.droracle.ai/articles/426947/emergency-medicine-treatment-acid-exposure
https://www.cdhfinechemical.com/images/product/msds/37_310505514_DL-TROPICACIDCASNO529-64-6MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22040&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/DL-Tropic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/DL-Tropic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/DL-Tropic-acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_310505514_DL-TROPICACIDCASNO529-64-6MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal:
» Dispose of the waste in a manner consistent with federal, state, and local regulations.
o Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

» Dispose of contaminated packaging as unused product.[5][6]

Workflow for Handling a Chemical Spill

The following diagram illustrates the logical steps to be taken in the event of a chemical spill.

Caption: Workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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